2-Bromo-3-fluoro-benzenethiol

• IUPAC Name: 2-bromo-3-fluorobenzenethiol
• InChI: InChI=1S/C6H4BrFS/c7-6-4(8)2-1-3-5(6)9/h1-3,9H
• InChI Key: HMGKBHFZGRFZKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S)Br)F
• Molecular Formula: C6H4BrFS
• Molecular Weight: 207.07 g/mol

Description

2-Bromo-3-fluoro-benzenethiol is a chemical compound with the molecular formula C6H4BrFS. It is not intended for human or veterinary use and is used for research purposes.

Molecular Structure Analysis

The molecular structure of 2-Bromo-3-fluoro-benzenethiol consists of a benzene ring with bromine (Br), fluorine (F), and a thiol group (SH) attached to it. The exact structure can be determined using techniques such as X-ray diffraction.

Scientific Research Applications

Synthesis Applications

• Synthesis of Thiophenes and Derivatives : 2-Bromo-3-fluoro-benzenethiol has been utilized in the synthesis of various thiophenes and derivatives. For example, 2-aryl-3-fluoro-5-silylthiophenes were prepared from 2-bromo-3,3,3-trifluoropropene, involving S(N)2'-type reactions and [2,3]sigmatropic rearrangement, showing its utility in complex organic synthesis (Hirotaki & Hanamoto, 2013).

• Reactivity with Halogenopyridines : Research has demonstrated the reactivity of halogenopyridines, including fluoropyridines, with potassium tert-butoxide and potassium benzenethiolate, highlighting the role of 2-Bromo-3-fluoro-benzenethiol in studying reaction mechanisms (Zoest & Hertog, 2010).

• Formation of Halogenated Thiophenes : A study on the reaction of 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one with benzenethiols, including 2-Bromo-3-fluoro-benzenethiol, resulted in the formation of halogenated thiophenes, indicating its utility in the synthesis of such compounds (Zhao et al., 2010).

Chemical Property Studies

• Investigation of Substituent Effects in Thiophenes : The rates of reactions of various bromo-nitro-thiophens with sodium benzenethiolate were measured, which included derivatives of 2-Bromo-3-fluoro-benzenethiol, to understand substituent effects through different bond orders in the thiophen ring (Spinelli et al., 1972).

• Electronic Properties in Polythiophenes : The synthesis of 3-fluoro-4-hexylthiophene using a route involving bromination and fluorination processes, where 2-Bromo-3-fluoro-benzenethiol played a role, was studied for its application in tuning the electronic properties of conjugated polythiophenes (Gohier et al., 2013).

• Magnetic Properties in Ni(II) Complexes : The use of various halides, including compounds related to 2-Bromo-3-fluoro-benzenethiol, was studied in Ni(II) complexes to understand their structural and magnetic properties (Tamayo et al., 2006).

Photocatalysis and Decomposition Studies

• Photocatalytic Decomposition on Semiconductors : The photodegradation of halosubstituted benzyl alcohols, which can include derivatives of 2-Bromo-3-fluoro-benzenethiol, was studied on semiconductor particles in aqueous media, indicating its potential application in environmental photocatalysis (Wissiak et al., 2000).

Mechanism of Action

Target of Action

The primary target of 2-Bromo-3-fluoro-benzenethiol is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .

Mode of Action

The compound interacts with its target through a process known as electrophilic aromatic substitution . This process involves two main steps :

• Step 1 (Slow) : The electrons in the pi bond attack the electrophile, forming a sigma-bond to the benzene ring and generating a positively charged benzenonium intermediate .
• Step 2 (Fast) : A proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The electrophilic aromatic substitution reactions of benzene, such as the one involving 2-Bromo-3-fluoro-benzenethiol, are part of the broader biochemical pathways involving carbocation intermediates . These pathways also include S N 1 and E1 reactions of alkyl halides, and Brønsted acid addition reactions of alkenes .

Result of Action

The result of the action of 2-Bromo-3-fluoro-benzenethiol is the formation of a substituted benzene ring . This occurs after the removal of a proton from the benzenonium intermediate formed in the first step of the reaction .